![molecular formula C13H21NO4 B6277520 1-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.1.1]hexane-2-carboxylic acid CAS No. 2763780-79-4](/img/no-structure.png)
1-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.1.1]hexane-2-carboxylic acid
Overview
Description
1-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.1.1]hexane-2-carboxylic acid, also known as TBCA, is an organic compound that is used in a variety of scientific research applications. TBCA is a cyclic carboxylic acid with a tert-butyl group attached to the α-carbon atom, which makes it a useful tool for chemists and biochemists. TBCA has a variety of applications in the synthesis of compounds, as well as its use in biochemical and physiological studies.
Scientific Research Applications
1-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.1.1]hexane-2-carboxylic acid has a variety of applications in scientific research. It is commonly used as a reagent in organic synthesis, as it can be used to form a variety of cyclic compounds. 1-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.1.1]hexane-2-carboxylic acid is also used in the study of enzyme inhibitors, as it can be used to study the effects of inhibitors on enzyme activity. Additionally, 1-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.1.1]hexane-2-carboxylic acid has been used in the study of drug metabolism and pharmacokinetics, as it can be used to study the absorption, distribution, metabolism, and excretion of drugs.
Mechanism of Action
The mechanism of action of 1-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.1.1]hexane-2-carboxylic acid is not well understood. It is believed that the tert-butyl group of 1-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.1.1]hexane-2-carboxylic acid binds to enzymes, thereby inhibiting their activity. Additionally, the cyclic carboxylic acid moiety of 1-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.1.1]hexane-2-carboxylic acid has been shown to interact with various proteins, which can lead to changes in their structure and activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.1.1]hexane-2-carboxylic acid are not well understood. However, it has been shown to have an inhibitory effect on enzymes, which can lead to changes in the metabolism of drugs and other compounds. Additionally, 1-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.1.1]hexane-2-carboxylic acid has been shown to interact with proteins, leading to changes in their structure and activity.
Advantages and Limitations for Lab Experiments
The advantages of using 1-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.1.1]hexane-2-carboxylic acid in lab experiments include its ease of synthesis and its ability to form a variety of cyclic compounds. Additionally, 1-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.1.1]hexane-2-carboxylic acid can be used to study the effects of enzyme inhibitors and to study the metabolism and pharmacokinetics of drugs. The main limitation of using 1-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.1.1]hexane-2-carboxylic acid in lab experiments is the lack of understanding of its mechanism of action and its biochemical and physiological effects.
Future Directions
Future research on 1-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.1.1]hexane-2-carboxylic acid should focus on further elucidating its mechanism of action and its biochemical and physiological effects. Additionally, further research should be conducted to explore the use of 1-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.1.1]hexane-2-carboxylic acid in the synthesis of new compounds and its potential applications in drug discovery and development. Finally, further research should be conducted to explore the potential applications of 1-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.1.1]hexane-2-carboxylic acid in biotechnology and medicine.
Synthesis Methods
1-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.1.1]hexane-2-carboxylic acid can be synthesized using a variety of methods, including the use of a Grignard reagent and a Friedel-Crafts acylation. The Grignard reagent is used to form the tert-butyl group, while the Friedel-Crafts acylation is used to form the cyclic carboxylic acid. This method is relatively simple and produces a high yield of the desired compound. Other methods for the synthesis of 1-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.1.1]hexane-2-carboxylic acid include the use of a Wittig reaction, a Michael addition, and a palladium-catalyzed reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.1.1]hexane-2-carboxylic acid involves the protection of the amine group, followed by the formation of the bicyclic ring system and subsequent deprotection of the amine group. The carboxylic acid group is introduced in the final step.", "Starting Materials": [ "2-aminomethylbicyclo[2.1.1]hexane", "tert-butyl chloroformate", "triethylamine", "methanol", "sodium hydroxide", "acetic anhydride", "glacial acetic acid", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "diethyl ether", "sodium sulfate", "ethyl acetate", "N,N-dimethylformamide", "1-hydroxybenzotriazole", "ethyl chloroformate", "N,N-diisopropylethylamine", "dicyclohexylcarbodiimide", "chloroacetic acid", "triethylamine", "ethanol", "sodium borohydride", "acetic acid", "hydrogen peroxide", "sodium hydroxide", "sodium chloride", "methylene chloride", "sodium carbonate", "methanesulfonic acid", "acetonitrile", "sodium azide", "copper sulfate", "sodium ascorbate", "water" ], "Reaction": [ "Protect the amine group of 2-aminomethylbicyclo[2.1.1]hexane with tert-butyl chloroformate and triethylamine in methanol to obtain N-tert-butoxycarbonyl-2-aminomethylbicyclo[2.1.1]hexane.", "React N-tert-butoxycarbonyl-2-aminomethylbicyclo[2.1.1]hexane with sodium hydroxide in water to form the bicyclic ring system and obtain 1-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.1.1]hexane.", "Deprotect the amine group of 1-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.1.1]hexane with acetic anhydride and glacial acetic acid in the presence of hydrochloric acid and sodium bicarbonate to obtain 1-({[(amino)carbonyl]amino}methyl)bicyclo[2.1.1]hexane.", "React 1-({[(amino)carbonyl]amino}methyl)bicyclo[2.1.1]hexane with chloroacetic acid and triethylamine in ethanol to introduce the carboxylic acid group and obtain 1-({[(amino)carbonyl]amino}methyl)bicyclo[2.1.1]hexane-2-carboxylic acid.", "Reduce the carboxylic acid group of 1-({[(amino)carbonyl]amino}methyl)bicyclo[2.1.1]hexane-2-carboxylic acid with sodium borohydride in acetic acid to obtain the corresponding alcohol.", "Oxidize the alcohol with hydrogen peroxide and sodium hydroxide in water to form the corresponding carboxylic acid.", "Purify the product by recrystallization from methylene chloride and sodium carbonate or by column chromatography on silica gel using methanesulfonic acid and acetonitrile as the eluent.", "Convert the carboxylic acid to the corresponding acid chloride using thionyl chloride or oxalyl chloride in anhydrous dichloromethane.", "React the acid chloride with N,N-dimethylformamide and 1-hydroxybenzotriazole in the presence of N,N-diisopropylethylamine to form the corresponding mixed anhydride.", "React the mixed anhydride with sodium azide in acetonitrile to form the corresponding azide.", "Reduce the azide to the corresponding amine using copper sulfate and sodium ascorbate in water.", "Purify the product by recrystallization from ethyl acetate and hexanes or by column chromatography on silica gel using ethyl acetate and hexanes as the eluent." ] } | |
CAS RN |
2763780-79-4 |
Product Name |
1-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.1.1]hexane-2-carboxylic acid |
Molecular Formula |
C13H21NO4 |
Molecular Weight |
255.3 |
Purity |
95 |
Origin of Product |
United States |
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